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Compound of Interest

Compound Name: 3-Acetylmorphine

Cat. No.: B164165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Acetylmorphine, a significant

metabolite of heroin. The document details its chemical identity, physicochemical properties,

metabolic pathways, and relevant experimental protocols for its synthesis and analysis.

Chemical Identification and Properties
3-Acetylmorphine, also known as 3-monoacetylmorphine (3-MAM), is one of the primary

metabolites of diacetylmorphine (heroin), alongside 6-monoacetylmorphine (6-MAM) and

morphine.[1] Due to the placement of the acetyl group at the 3-position, 3-MAM exhibits a

relatively weak affinity for µ-opioid receptors compared to 6-MAM and morphine.[2]

Identifier Value

IUPAC Name

[(4R,4aR,7S,7aR,12bS)-7-hydroxy-3-methyl-

2,4,4a,7,7a,13-hexahydro-1H-4,12-

methanobenzofuro[3,2-e]isoquinolin-9-yl]

acetate[3][4]

CAS Number 5140-28-3[1][2][3]

Synonyms
3-Monoacetylmorphine, 3-MAM, O(3)-

Monoacetylmorphine[1][2][3][4]
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Table 1: Chemical Identifiers for 3-Acetylmorphine

Property Value

Molecular Formula C₁₉H₂₁NO₄[2][3]

Molar Mass 327.380 g·mol⁻¹[1]

Appearance Crystalline solid[2]

Solubility
DMF: 20 mg/ml; DMSO: 10 mg/ml; DMF:PBS

(pH 7.2) (1:1): 0.5 mg/ml[2]

λmax 278 nm[2]

Table 2: Physicochemical Properties of 3-Acetylmorphine

Metabolic Pathway of Heroin
Heroin (diacetylmorphine) is rapidly metabolized in the body. It is first deacetylated to the active

metabolite 6-monoacetylmorphine (6-MAM) and the less active 3-monoacetylmorphine (3-

MAM). 6-MAM is then further metabolized to morphine, which is a potent opioid agonist.[1][5]

Morphine itself is primarily metabolized into morphine-3-glucuronide (M3G) and morphine-6-

glucuronide (M6G).[6][7] The metabolic conversion of heroin is a critical aspect in both its

pharmacological activity and its detection in biological samples for forensic and clinical

purposes.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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